Cas no 174419-15-9 (6-(hydroxymethyl)piperidin-2-one)

6-(hydroxymethyl)piperidin-2-one Properties

Names and Identifiers

• 6-(hydroxymethyl)-2-Piperidinone
• 6-(hydroxymethyl)piperidin-2-one
• 6-Hydroxymethyl-piperidin-2-one
• 2-Piperidinone, 6-(hydroxymethyl)-
• 6-hydroxymethyl-2-piperidone
• 6-oxo-2-hydroxymethylpiperidine
• AB63547
• AGN-PC-001K7Z
• CTK0E4110
• racemic 6-oxo-2-hydroxymethylpiperidine
• SureCN2999352
• (±)-6-(Hydroxymethyl)piperidin-2-one
• SB47174
• VMOQVTPKGUXWKA-UHFFFAOYSA-N
• MFCD11110238
• SB45469
• 6-(HYDROXYMETHYL)-2-PIPERIDINONE
• SCHEMBL2999352
• DTXSID00561085
• racemic 6-hydroxymethyl-piperidin-2-one
• EN300-80073
• AKOS006307939
• BCP25605
• 174419-15-9
• Z1198313433
• CS-0099968
• (R)-6-(hydroxymethyl)-2-Piperidinone
• Y14667
• (S)-6-(hydroxymethyl)-2-Piperidinone
• A928367
• AS-61843
• DB-064956
• AMY16343
• ZGA41915
• 6-HYDROXYMETHYL-PIPERIDIN-2-ONE
• 6-(HYDROXYMETHYL)PIPERIDIN-2-ONE
• 6-(Hydroxymethyl)-2-piperidinone
• +Expand

• MDL： MFCD11110238
• InChIKey： VMOQVTPKGUXWKA-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H11NO2/c8-4-5-2-1-3-6(9)7-5/h5,8H,1-4H2,(H,7,9)
• SMILES： OCC1NC(CCC1)=O

Computed Properties

• Exact Mass: 129.07903
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 129.078978594g/mol
• Heavy Atom Count: 9
• Complexity: 114
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.7
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33
• Solubility: Soluble (172 g/l) (25 º C),
• Density: 1.098±0.06 g/cm3 (20 ºC 760 Torr),